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Compound of Interest

Compound Name: 3-Methyl-5-morpholin-4-ylaniline
Cat. No.: B13855009
Get Quote

Executive Summary: At a Glance

3-Methyl-5-morpholin-4-ylaniline (often referred to as 3-(4-Morpholinyl)aniline; CAS: 159724-
40-0) is a functionalized aniline intermediate commonly used in the synthesis of kinase
inhibitors (e.g., PISBK/mTOR pathways).

While often classified with "Warning" (GHS) rather than "Danger," this compound presents a
dual-hazard profile:

o Systemic Toxicity (Aniline moiety): Potential for skin absorption and methemoglobinemia.
 Local Irritation (Morpholine moiety): Significant eye and respiratory tract irritation.

Immediate Directive: Handle strictly within a chemical fume hood. Do not rely solely on
standard nitrile gloves if dissolving in penetrating solvents like DMSO.
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Property Specification

CAS Number 159724-40-0

Physical State Solid (Pale brown to brown powder)
Storage 2-8°C, Inert Gas (Ar/Nz), Protect from Light

Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A,

Primary Hazards
STOT SE 3

DMSO, Chloroform, Methanol (Limited water

Solubilit
Y solubility)

Risk Assessment & Hazard Logic

To select the correct PPE, we must understand the mechanism of toxicity. This compound is
not just a generic "irritant”; it combines the properties of an aromatic amine with a heterocyclic
ether.

Structural Hazard Analysis

e The Aniline Core: Aromatic amines are lipophilic. They can penetrate the stratum corneum of
the skin. Once absorbed, they may undergo N-hydroxylation in the liver, leading to
metabolites that oxidize hemoglobin to methemoglobin, reducing oxygen transport capacity.

e The Morpholine Ring: Adds basicity and potential for severe eye irritation.

Visualization: Hazard-to-Control Logic

The following diagram illustrates the causal link between the chemical structure and the

required engineering controls.
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Figure 1: Structural Hazard Analysis linking chemical moieties to specific safety controls.

PPE Selection Matrix

Standard laboratory PPE is insufficient if the compound is in solution (especially DMSO). Use

this matrix to select equipment based on the operational state.

PPE Category

Solid Handling
(Weighing/Transfer

)

Solution Handling
(Reaction/Workup)

Rationale

Respiratory

Engineering Control:
Fume Hood required.
[1][2] Backup: N95 if
hood unavailable (Not

recommended).

Engineering Control:
Fume Hood required.
Backup: Half-mask w/
Organic Vapor/P100

cartridge.

Prevents inhalation of
dusts (solid) and
aerosols (liquid).[3][4]
Aniline vapors are
toxic.[1][5][6][7]

Eye/Face

Chemical Safety
Goggles (Indirect
Vent).

Chemical Safety
Goggles + Face
Shield (if >50mL).

Safety glasses are
insufficient due to the
risk of fine dust entry
and corrosive

splashes.

Hand (Primary)

Nitrile (min 5 mil / 0.12

mm).

Nitrile (High
Dexterity).

Standard protection
against incidental
contact.[1][2][3][4][7]
[81[°]

Hand (Secondary)

Not strictly required if

Laminate (Silver
Shield/4H) or Double

CRITICAL: DMSO
carries dissolved

anilines through single

dry.
Nitrile (if in DMSO). nitrile layers in <5
mins.
Chemical-resistant
Lab Coat (Cotton/Poly Prevents

apron (Tyvek/PVC)

Body blend), Long pants, contamination of
recommended for
Closed-toe shoes. street clothes.
scale-up.
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Operational Workflow: Step-by-Step

This protocol ensures a "Chain of Custody" for safety, maintaining containment from storage to
disposal.

Phase 1: Retrieval & Weighing

e Environment: Transfer the container from cold storage (2-8°C) to the fume hood.
o Acclimation: Allow the container to reach room temperature before opening.

o Why? Opening a cold bottle introduces condensation (water), which degrades the aniline
and promotes oxidation (darkening).

» Weighing:
o Place the balance inside the fume hood.

o If the balance is external, use a tarred secondary container (e.g., a screw-top vial) to
transport the solid. Never carry an open spatula across the lab.

Phase 2: Solubilization & Reaction

» Solvent Choice: If using DMSO or DMF, assume the barrier properties of your gloves are
compromised.

e Technique: Add solvent slowly. Exothermic dissolution is possible due to the basic
morpholine group.

 Inert Atmosphere: Purge the reaction vessel with Nitrogen or Argon immediately. Anilines
oxidize rapidly in air, forming impurities that can interfere with biological assays.

Phase 3: Cleanup & Decontamination

» Wipe Down: Clean all surfaces with a mild acid solution (e.g., 1% Acetic Acid or Citric Acid)
followed by water.

o Why? Acid neutralizes the basic aniline/morpholine residues, converting them to water-
soluble salts that are easier to remove.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13855009?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

« Doffing: Remove outer gloves inside the hood. Wash hands with soap and water immediately
(do not use ethanol/solvent on skin, as this enhances absorption).

Visualization: Operational Lifecycle
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Figure 2: Operational lifecycle emphasizing the critical control points where exposure risk is
highest.

Disposal & Emergency Procedures
Waste Management
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Do not dispose of down the drain.[6] This compound is toxic to aquatic life and an organic

base.
e Solid Waste: Bag in double-sealed polyethylene bags. Label as "Toxic Solid - Organic Base."

e Liquid Waste: Segregate into "Basic Organic Waste" containers. Do not mix with strong acids
(exothermic reaction risk) or oxidizers.[1][7][9]

Emergency Response[4][9]

o Eye Contact: Flush immediately with water for 15 minutes.[1][2][7] Lift eyelids.[2] Seek
medical attention. The morpholine moiety can cause corneal damage.

» Skin Contact:
o Blot excess liquid (do not rub).
o Wash with copious soap and water.[2][7]
o Monitor for signs of cyanosis (blue lips/fingernails) which indicate methemoglobinemia.

o Spill (Solid): Dampen a paper towel to prevent dust. Wipe up and place in hazardous waste.

[71[9]
o Spill (Liquid): Absorb with vermiculite or sand. Do not use combustible materials (sawdust).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13855009/docs#personal-protective-equipment-
handling-guide-3-methyl-5-morpholin-4-ylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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